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Get Quote

4-Methylundecane is an organic compound classified as a branched-chain alkane. The table below

summarizes its core chemical and physical properties from authoritative sources [1] [2] [3].

Property Value / Description Source

Molecular Formula C₁₂H₂₆ [1] [4] [5]

Molecular Weight 170.33 g/mol [1] [5]

CAS Registry Number 2980-69-0 [1] [2] [4]

IUPAC Name 4-methylundecane [4] [5]

Structure (SMILES) CCCCCCCC(C)CCC [5]

Boiling Point 483.0 K (209.8 °C) [3]

Melting Point 206.5 K (-66.5 °C) [3]

Enthalpy of Vaporization 51.6 kJ/mol (at 374 K) [3]

Density 0.7478 (at estimated room temperature) [1]
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For researchers aiming to identify or verify this compound, here are the standard analytical methodologies

and expected results.

Mass Spectrometry Fragmentation Patterns

Mass spectrometry analysis of 4-methylundecane shows characteristic fragmentation patterns of branched

alkanes [5]. The molecular ion peak appears at mass-to-charge ratio (m/z) 170, corresponding to its

molecular weight. Key fragmentation mechanisms include:

Alpha-cleavage: Occurs adjacent to the branched carbon (position 4), producing stable secondary
carbocations.

Methyl radical loss: Results in a series of fragment ions differing by 14 mass units, typical of alkane
fragmentation. The base peak typically corresponds to the most stable carbocation formed through

these cleavages [5].

Gas Chromatography Retention Indices

Gas Chromatography (GC) is a primary method for separating and identifying volatile compounds like 4-

methylundecane. Its retention index (RI) helps identify it in complex mixtures. The table below lists its

Kovats Retention Indices on standard non-polar columns [2].

Column Type Active Phase Temperature Retention Index (RI)

Capillary Squalane 100 °C 1159.0

Capillary OV-1 60 °C 1163.0

Capillary SE-54 Temperature Ramp 1160.0

Capillary DB-5 Custom Program 1158.0
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While the search results confirm 4-methylundecane's identity as a chemical entity, its role in biological or

pharmacological research is less clear.

Volatile Organic Compound (VOC) in Metabolomics: One source notes that 4-methylundecane
has been identified as a metabolite in cancer metabolism [5]. This suggests a potential role as a

biomarker detectable in volatilome studies, an emerging field that investigates VOCs as diagnostic
tools [6].

Lack of Direct Drug Development Evidence: The search results do not link 4-methylundecane to
any specific signaling pathways (e.g., NF-κB or MAPK), enzymatic targets, or direct anti-

inflammatory/anti-cancer activities that are typical in drug development pipelines [7]. Its potential role
appears to be that of a biomarker rather than a therapeutic agent.

A Proposed Research Workflow for Investigation

Given the lack of established biological data, the following workflow outlines how a research program could

systematically investigate the potential significance of 4-methylundecane. The diagram below maps this

proposed investigative pathway.
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Start: Detect 4-Methylundecane

1. Sample Collection & VOC Pre-concentration

2. GC×GC-TOFMS Analysis

3. Data Analysis & Biomarker Validation

4. Functional Investigation
(e.g., Gene Knock-down)

5. Pathway Analysis & Mechanism

Outcome: Define Biological Role

Click to download full resolution via product page

A proposed workflow to functionally characterize 4-methylundecane, from detection to mechanistic

understanding.
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The information provided here is a foundation. To build upon it for drug development purposes, you may

need to:

Conduct a Deeper Literature Review: Search specialized scientific databases for any recent studies
linking this specific alkane to disease models.

Focus on Volatilomics: Explore the methodology in papers like those cited, which use advanced
tools like the "Biodome" and GC×GC-TOFMS for VOC analysis [6]. These protocols are state-of-the-

art for discovering volatile biomarkers.
Investigate Biosynthetic Pathways: Research the metabolic pathways that produce branched

alkanes in human cells or microbiota, which could provide clues to its origin and function.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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